![molecular formula C21H17N3O4 B2422241 N-(furan-2-ylmethyl)-2-(4-naphthalen-1-yl-2,3-dioxopyrazin-1-yl)acetamide CAS No. 898409-10-4](/img/structure/B2422241.png)
N-(furan-2-ylmethyl)-2-(4-naphthalen-1-yl-2,3-dioxopyrazin-1-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(furan-2-ylmethyl)-2-(4-naphthalen-1-yl-2,3-dioxopyrazin-1-yl)acetamide, also known as FNPA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in the development of new drugs. FNPA is a pyrazine-containing compound that has been synthesized using various methods.
Scientific Research Applications
- N-(furan-2-ylmethyl)-2-(4-(naphthalen-1-yl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)acetamide has shown promise as a potential anticancer agent. Researchers have investigated its ability to inhibit tumor growth and metastasis. It may interfere with key cellular processes, such as angiogenesis and cell cycle regulation, making it a candidate for targeted therapies against various cancers .
- Inflammation plays a crucial role in various diseases, including autoimmune disorders and chronic conditions. This compound has demonstrated anti-inflammatory effects by modulating inflammatory pathways. It could be explored further for its potential in managing inflammatory diseases .
- Neurodegenerative diseases, such as Alzheimer’s and Parkinson’s, are characterized by neuronal damage. Some studies suggest that N-(furan-2-ylmethyl)-2-(4-(naphthalen-1-yl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)acetamide may protect neurons from oxidative stress and neurotoxicity. Researchers are investigating its neuroprotective mechanisms .
- The compound exhibits antimicrobial properties against bacteria, fungi, and even some viruses. It could be a valuable addition to the arsenal of antimicrobial agents, especially in the context of drug-resistant pathogens .
- Enzymes play essential roles in biochemical processesN-(furan-2-ylmethyl)-2-(4-(naphthalen-1-yl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)acetamide has been studied as an enzyme inhibitor, potentially affecting enzymes involved in metabolic pathways or disease-related processes .
- Researchers have explored the photophysical behavior of this compound. Its absorption and emission properties make it interesting for applications in optoelectronics, such as organic light-emitting diodes (OLEDs) or sensors .
Anticancer Activity
Anti-inflammatory Properties
Neuroprotective Effects
Antimicrobial Activity
Enzyme Inhibition
Photophysical Properties
properties
IUPAC Name |
N-(furan-2-ylmethyl)-2-(4-naphthalen-1-yl-2,3-dioxopyrazin-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17N3O4/c25-19(22-13-16-7-4-12-28-16)14-23-10-11-24(21(27)20(23)26)18-9-3-6-15-5-1-2-8-17(15)18/h1-12H,13-14H2,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HDHLDJKXNCULER-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2N3C=CN(C(=O)C3=O)CC(=O)NCC4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(furan-2-ylmethyl)-2-(4-naphthalen-1-yl-2,3-dioxopyrazin-1-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.